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Compound of Interest

Compound Name:
neodymium(3+);oxalate;decahydra

te

Cat. No.: B1143515 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides a detailed guide to the calculation of the molecular weight of

Neodymium(III) oxalate decahydrate, with the chemical formula Nd₂(C₂O₄)₃·10H₂O. The

molecular weight is a fundamental property required for accurate stoichiometric calculations in

experimental research, chemical synthesis, and formulation development. This guide outlines

the methodology, presents the necessary atomic weight data, and provides a final calculated

value.

Methodology for Molecular Weight Calculation
The molecular weight of a compound is determined by summing the atomic weights of all

constituent atoms in its chemical formula. The calculation process involves these steps:

Identify the chemical formula: The formula for Neodymium(III) oxalate decahydrate is

Nd₂(C₂O₄)₃·10H₂O.

Determine the count of each element: Enumerate the total number of atoms for each

element (Neodymium, Carbon, Oxygen, Hydrogen) within the formula.
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Obtain standard atomic weights: Use the standard atomic weights for each element as

provided by the International Union of Pure and Applied Chemistry (IUPAC).

Calculate the total mass: For each element, multiply its atom count by its atomic weight. The

sum of these values yields the molecular weight of the compound, typically expressed in

grams per mole ( g/mol ).

Data Presentation: Atomic and Molecular Weights
The calculation relies on the standard atomic weights of the constituent elements.[1][2][3][4][5]

[6] These values, along with the derived molecular weights for the components and the final

compound, are summarized below.

Table 1: Atomic Weight of Constituent Elements

Element Symbol
Standard Atomic Weight (
g/mol )

Neodymium Nd 144.242[1][3][7][8]

Carbon C 12.011

Oxygen O 15.999[2][6][9][10]

Hydrogen H 1.008[5][11]

Table 2: Molecular Weight Calculation for Nd₂(C₂O₄)₃·10H₂O
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Component Formula Element Atom Count
Atomic
Weight (
g/mol )

Subtotal (
g/mol )

Neodymium Nd₂ Nd 2 144.242 288.484

Oxalate (C₂O₄)₃ C 6 12.011 72.066

O 12 15.999 191.988

Water of

Hydration
10H₂O H 20 1.008 20.160

O 10 15.999 159.990

Total
Nd₂(C₂O₄)₃·1

0H₂O
732.688

Based on this calculation, the molecular weight of Neodymium(III) oxalate decahydrate is

732.688 g/mol .

Visualization of Calculation Workflow
The logical flow of the molecular weight calculation can be visualized as a structured diagram.

This diagram illustrates the process from identifying the constituent elements to summing their

total mass contributions to arrive at the final molecular weight.
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1. Identify Elements & Counts

2. Get Atomic Weights (g/mol)

Nd₂(C₂O₄)₃·10H₂O

Molecular Weight Calculation

Nd: 2 C: 6 O: 22 H: 20

Nd = 144.242 C = 12.011 O = 15.999 H = 1.008

{Summation | (2 * 144.242) + (6 * 12.011) + (22 * 15.999) + (20 * 1.008)}

{Total Molecular Weight | 732.688 g/mol}

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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